![molecular formula C10H19NO B1423350 3-Ethoxyspiro[3.4]octan-1-amine CAS No. 1342130-96-4](/img/structure/B1423350.png)
3-Ethoxyspiro[3.4]octan-1-amine
Overview
Description
3-Ethoxyspiro[3.4]octan-1-amine is a spirocyclic amine. It has a molecular weight of 169.27 g/mol . The compound is typically in liquid form .
Molecular Structure Analysis
The molecular formula of this compound is C10H19NO . The InChI code is 1S/C10H19NO/c1-2-12-9-7-8(11)10(9)5-3-4-6-10/h8-9H,2-7,11H2,1H3 .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 243.9±33.0 °C and a predicted density of 1.00±0.1 g/cm3 . The compound has a predicted pKa of 10.59±0.40 .Scientific Research Applications
Nonpeptide Antagonist of Substance P Receptor :
- A related compound, CP-96,345, is a potent nonpeptide antagonist of the substance P (NK1) receptor. This compound has been shown to inhibit substance P-induced effects in vivo and is selective for the NK1 receptor, making it useful for investigating the physiological properties of substance P and its role in diseases (Snider et al., 1991).
Synthesis of Spiroquinazolin-2-one Derivatives :
- The synthesis of spiro[imidazolidine-4, 4'(1'H)-quinazoline]-2, 2', 5(3'H)-trione derivatives has been achieved using related compounds. These compounds are synthesized through reactions involving 1-ethoxycarbonylisatin, demonstrating the potential of such spiro compounds in chemical synthesis (Yamagishi et al., 1991).
Reactions of Cyclopropenes with Organoaluminum Compounds :
- In a study exploring the reactions of 1-ethylspiro[2.5]oct-1-ene with triethylaluminum and other organometallic compounds, the formation of various rearrangement products was observed. These findings are significant for understanding the reactivity and potential applications of spiro compounds in organometallic chemistry (Smith & Richey, 2007).
Cycloaddition Reactions of Halomethylenecyclopropanes :
- Research on the cycloaddition reactions of compounds like ethoxymethylenecyclopropane shows high yields of dispiro[2.0.2.2]octanes. Such reactions highlight the potential of ethoxy-containing spiro compounds in synthetic organic chemistry (Bottini & Cabral, 1978).
Dialkoxo-Bridged Diiron(III) Complex Synthesis :
- A related compound has been used in the synthesis and characterization of a new dialkoxo-bridged diiron(III) complex. The study's findings are relevant for the development of metal complexes with potential applications in materials science and catalysis (Gao et al., 2001).
Synthesis of Dihydrothiophenes or Spirocyclic Compounds :
- Domino reactions involving 1,3-thiazolidinedione and various amines have been studied to yield dihydrothiophene derivatives and spirocyclohexano-1,3-thiazoles. This research contributes to the synthesis of spirocyclic compounds in organic chemistry (Sun et al., 2009).
Safety and Hazards
The compound is classified under GHS05 (corrosion) and GHS07 (harmful). The hazard statements include H314 (causes severe skin burns and eye damage) and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
IUPAC Name |
3-ethoxyspiro[3.4]octan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO/c1-2-12-9-7-8(11)10(9)5-3-4-6-10/h8-9H,2-7,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTYJBOSOXNCQDY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CC(C12CCCC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1342130-96-4 | |
Record name | 3-ethoxyspiro[3.4]octan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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